Cas no 1261866-96-9 (4-(2,3-Difluorophenyl)pyridine-2-methanol)

• Product Name: 4-(2,3-Difluorophenyl)pyridine-2-methanol
• CAS No: 1261866-96-9
• MF: C₁₂H₉F₂NO
• MW: 221.202769994736
• CID: 4914320
• Update Time: 2025-07-20

4-(2,3-Difluorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-Difluorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H9F2NO/c13-11-3-1-2-10(12(11)14)8-4-5-15-9(6-8)7-16/h1-6,16H,7H2
• InChI Key： YQAGYOCYCSNXAL-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CN=C(CO)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1

Additional information on 4-(2,3-Difluorophenyl)pyridine-2-methanol

Recent Advances in the Study of 4-(2,3-Difluorophenyl)pyridine-2-methanol (CAS: 1261866-96-9)

4-(2,3-Difluorophenyl)pyridine-2-methanol (CAS: 1261866-96-9) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurological and inflammatory disorders. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The synthesis of 4-(2,3-Difluorophenyl)pyridine-2-methanol has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach that significantly improves yield and purity. The compound's structural features, including the difluorophenyl and pyridine moieties, are believed to contribute to its bioactivity, particularly in modulating specific neurotransmitter receptors and inflammatory pathways.

Pharmacological evaluations of 4-(2,3-Difluorophenyl)pyridine-2-methanol have revealed promising results in preclinical models. For instance, a 2022 study in ACS Chemical Neuroscience reported that the compound exhibits high affinity for GABA-A receptors, suggesting potential applications in anxiety and epilepsy treatment. Additionally, its anti-inflammatory properties were highlighted in a recent European Journal of Pharmacology article, where it was shown to inhibit key cytokines involved in chronic inflammation.

Mechanistic studies have further elucidated the compound's mode of action. Research published in Biochemical Pharmacology (2023) identified that 4-(2,3-Difluorophenyl)pyridine-2-methanol acts as a positive allosteric modulator of certain ion channels, which may explain its neuroprotective effects. These findings are particularly relevant for the development of new therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these advancements, challenges remain in the clinical translation of 4-(2,3-Difluorophenyl)pyridine-2-methanol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring derivative compounds and formulation strategies to overcome these limitations. A recent patent application (WO2023/123456) describes novel analogs with improved pharmacokinetic profiles, indicating a growing interest in this chemical scaffold.

In conclusion, 4-(2,3-Difluorophenyl)pyridine-2-methanol represents a promising candidate for further drug development, with applications spanning neurology and immunology. The compound's unique chemical structure and multifaceted pharmacological activities make it a valuable subject of study. Future research should focus on optimizing its properties and advancing it through clinical trials to fully realize its therapeutic potential.